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Compound of Interest

Compound Name:
Isopropyl

dodecylfluorophosphonate

Cat. No.: B126188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl dodecylfluorophosphonate (IDFP) is a potent, dual inhibitor of two key enzymes in

the endocannabinoid system: monoacylglycerol lipase (MAGL) and fatty acid amide hydrolase

(FAAH).[1] By inhibiting these enzymes, IDFP effectively increases the levels of the

endogenous cannabinoids 2-arachidonoylglycerol (2-AG) and anandamide (AEA), respectively.

This activity makes IDFP a valuable research tool for studying the endocannabinoid system

and a potential lead compound for the development of therapeutics targeting this pathway.

These application notes provide a detailed protocol for using IDFP in enzyme inhibition assays,

guidance on data analysis, and essential safety information.
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Property Value

Chemical Name Isopropyl dodecylfluorophosphonate

CAS Number 615250-02-7

Molecular Formula C15H32FO2P

Molecular Weight 294.39 g/mol

Solubility Soluble in DMSO, DMF, and Ethanol.

Storage Store at -20°C for long-term stability.

Mechanism of Action
IDFP is an organophosphorus compound that acts as an irreversible inhibitor of MAGL and

FAAH, both of which are serine hydrolases. The phosphorus atom in IDFP is highly

electrophilic and is attacked by the catalytic serine residue in the active site of these enzymes.

This results in the formation of a stable, covalent phosphonylated enzyme complex, rendering

the enzyme inactive.

Signaling Pathway
The inhibition of MAGL and FAAH by IDFP leads to an accumulation of their respective

substrates, the endocannabinoids 2-AG and anandamide. These endocannabinoids then

activate cannabinoid receptors (CB1 and CB2), leading to downstream signaling events.
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Figure 1: Signaling pathway of IDFP action.

Enzyme Inhibition Assays
The inhibitory activity of IDFP on MAGL and FAAH can be determined using in vitro enzyme

inhibition assays. The following protocols are adapted for a 96-well plate format and

fluorometric detection, which is a common and sensitive method.
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Figure 2: Experimental workflow for enzyme inhibition assay.
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Materials and Reagents
Isopropyl dodecylfluorophosphonate (IDFP)

Recombinant human MAGL or FAAH enzyme

MAGL or FAAH substrate (e.g., a fluorogenic substrate)

Assay Buffer (e.g., Tris-HCl buffer, pH 7.4)

Dimethyl sulfoxide (DMSO)

96-well black, flat-bottom plates

Microplate reader with fluorescence detection capabilities

Protocol for MAGL/FAAH Inhibition Assay
Prepare IDFP Dilutions:

Prepare a stock solution of IDFP in DMSO (e.g., 10 mM).

Perform serial dilutions of the IDFP stock solution in assay buffer to achieve a range of

concentrations for testing. It is recommended to perform a 10-point dose-response curve.

Enzyme Preparation:

Dilute the recombinant MAGL or FAAH enzyme to the desired working concentration in

cold assay buffer. The optimal concentration should be determined empirically but is

typically in the low nanomolar range.

Assay Procedure:

To each well of a 96-well plate, add the following in order:

Assay Buffer

IDFP dilution (or vehicle control - DMSO in assay buffer)
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Enzyme solution

Include control wells:

100% Activity Control: Enzyme, assay buffer, and vehicle (DMSO).

Blank (No Enzyme) Control: Assay buffer and substrate only.

Pre-incubate the plate at 37°C for 15-30 minutes to allow IDFP to interact with the

enzyme.

Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

Incubate the plate at 37°C for 30-60 minutes, protected from light.

Measure the fluorescence intensity using a microplate reader at the appropriate excitation

and emission wavelengths for the chosen substrate.

Data Analysis
Subtract Background: Subtract the average fluorescence of the blank wells from all other

wells.

Calculate Percent Inhibition:

% Inhibition = 100 * (1 - (Fluorescence_of_IDFP_well /

Fluorescence_of_100%_Activity_well))

Determine IC50 Value:

Plot the percent inhibition against the logarithm of the IDFP concentration.

Fit the data to a sigmoidal dose-response curve using a suitable software (e.g., GraphPad

Prism, R) to determine the IC50 value, which is the concentration of IDFP that causes

50% inhibition of the enzyme activity.
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The following table presents hypothetical data from a MAGL inhibition assay with IDFP to

illustrate how results can be structured.

IDFP Concentration (nM) Log [IDFP] (M)
% Inhibition (Mean ± SD,
n=3)

1000 -6.0 98.2 ± 1.5

300 -6.5 95.1 ± 2.1

100 -7.0 89.5 ± 3.0

30 -7.5 75.3 ± 4.2

10 -8.0 55.1 ± 3.8

3 -8.5 30.7 ± 2.9

1 -9.0 12.4 ± 1.8

0.3 -9.5 4.5 ± 1.1

0.1 -10.0 1.2 ± 0.5

0 (Vehicle) - 0 ± 2.3

IC50 (MAGL): Approximately 8.5 nM IC50 (FAAH): Approximately 3 nM[1]

Safety Precautions
Isopropyl dodecylfluorophosphonate is an organophosphorus compound and should be

handled with extreme caution.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side

shields, and chemical-resistant gloves (e.g., nitrile) when handling IDFP.

Handling: Handle IDFP in a well-ventilated area, preferably in a chemical fume hood. Avoid

inhalation of vapors or aerosols. Avoid contact with skin and eyes.

First Aid:
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Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

upper and lower eyelids. Seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal: Dispose of IDFP and any contaminated materials in accordance with local, state,

and federal regulations for hazardous chemical waste.

Disclaimer: This protocol is an adapted guideline. Researchers should optimize the assay

conditions for their specific experimental setup. The provided data is for illustrative purposes

only. Always consult the Safety Data Sheet (SDS) for the specific compound and follow all

institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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